Cas no 1199-86-6 (Benzeneacetic acid,2-methylhydrazide)

• Product Name: Benzeneacetic acid,2-methylhydrazide
• CAS No: 1199-86-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 215678
• PubChem ID: 269981
• Update Time: 2025-04-19

Benzeneacetic acid,2-methylhydrazide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2-methylhydrazide
• SCHEMBL5089606
• 1199-86-6
• NSC111860
• N-Methyl-2-phenylethanehydrazonic acid
• NSC-111860
• DTXSID50923139

• Inchi： 1S/C9H12N2O/c1-10-11-9(12)7-8-5-3-2-4-6-8/h2-6,10H,7H2,1H3,(H,11,12)
• InChI Key： WTVKVKVPTUAAMU-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NNC

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 0.9

Experimental Properties

• Density: 1.069
• Boiling Point: 254.8°Cat760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.533
• PSA: 41.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides